![molecular formula C8H6ClF3O B1304640 4-(Trifluoromethoxy)benzyl Chloride CAS No. 65796-00-1](/img/structure/B1304640.png)
4-(Trifluoromethoxy)benzyl Chloride
Overview
Description
4-(Trifluoromethoxy)benzyl Chloride is an organic building block . It is a clear, colorless liquid .
Molecular Structure Analysis
The molecular formula of 4-(Trifluoromethoxy)benzyl Chloride is C8H6ClF3O . The average mass is 224.564 Da and the monoisotopic mass is 223.985199 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(Trifluoromethoxy)benzyl Chloride include a density of 1.3±0.1 g/cm3 , a boiling point of 189.8±35.0 °C at 760 mmHg , and a flash point of 68.6±25.9 °C . It is a clear, colorless liquid .Scientific Research Applications
4-(Trifluoromethoxy)benzyl Chloride: A Comprehensive Analysis
Organic Synthesis: 4-(Trifluoromethoxy)benzyl Chloride is a valuable intermediate in organic synthesis. It’s used to introduce the trifluoromethoxy group into other compounds, which can significantly alter their chemical and physical properties, such as volatility, lipophilicity, and metabolic stability .
Pharmaceuticals: In pharmaceutical research, this compound serves as a precursor for the synthesis of various drugs. The trifluoromethoxy group is particularly interesting due to its potential to improve the pharmacokinetic properties of therapeutic molecules .
Agrochemicals: The compound’s derivatives are explored for their potential use in agrochemicals. Its ability to enhance the biological activity of agrochemical formulations makes it a subject of interest in this field .
Dyestuff: It is used in the production of dyes and pigments, where the introduction of the trifluoromethoxy group can lead to changes in color properties and dye stability .
Bioactive Molecules: The trifluoromethoxy group is increasingly used as a substituent in bioactive molecules due to its unique electronic properties, which can influence the molecule’s interaction with biological targets .
Analytical Methods: Researchers utilize 4-(Trifluoromethoxy)benzyl Chloride in developing analytical methods where its derivatives serve as standards or reagents in various chemical analyses.
Material Science: This compound is also investigated for its applications in material science, particularly in the development of new materials with modified surface properties or enhanced stability under various conditions .
Environmental Science: Studies are conducted to understand the environmental fate of 4-(Trifluoromethoxy)benzyl Chloride derivatives, including their biodegradation and potential ecological impacts .
Thermo Fisher Scientific Tokyo Chemical Industry MDPI smolecule Beilstein Journals
Safety And Hazards
properties
IUPAC Name |
1-(chloromethyl)-4-(trifluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClF3O/c9-5-6-1-3-7(4-2-6)13-8(10,11)12/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMKFQMJURUPKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCl)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380439 | |
Record name | 4-(Trifluoromethoxy)benzyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethoxy)benzyl Chloride | |
CAS RN |
65796-00-1 | |
Record name | 4-(Trifluoromethoxy)benzyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Trifluoromethoxy)benzyl Chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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